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Compound of Interest

Compound Name: Os30

Cat. No.: B12367079

For Researchers, Scientists, and Laboratory Professionals

This technical guide provides a comprehensive overview of DOWSIL™ OS-30, a high-purity
volatile methylsiloxane (VMS) fluid. Contrary to what its name might imply in a drug
development context, OS-30 is not a bioactive compound but a precision cleaning agent and
solvent. Its utility in research and high-technology settings stems from its unique physical and
chemical properties. This document outlines its chemical nature, physical characteristics, and
typical applications, with a focus on its use in laboratory and industrial cleaning protocols.

Chemical Structure and Composition

DOWSIL™ OS-30 is a pure, distilled methyl polysiloxane, a type of silicone fluid.[1][2] It is
characterized as a low molecular weight, linear volatile methylsiloxane.[2] These fluids are
clear, colorless, and nearly odorless.[2] The general structure of a linear polysiloxane is a chain
of repeating silicon-oxygen units with methyl groups attached to the silicon atoms.

Physicochemical Properties

The properties of DOWSIL™ OS-30 make it an effective solvent for a range of applications,
particularly where high purity and complete evaporation are required.[1][3][4] It is designed to
clean contaminated surfaces, rinse parts after cleaning with more aggressive agents, and act
as a carrier fluid, evaporating to leave no residue.[1][3][4][5]
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The quantitative physicochemical properties of DOWSIL™ OS-30 are summarized in the table
below for easy reference and comparison.

Property Value

Physical Form Fluid

Color Clear

Odor Odorless

Viscosity 1.3cP

Specific Gravity 0.85

Flash Point 57 °C

Boiling Point 194 °C

Surface Tension Low

Evaporation Evaporates completely at room temperature
Chemical Stability Stable under normal conditions
Reactivity Can react with strong oxidizing agents
Hazard Classification Flammable Liquid - Category 3

Applications in Research and Development

DOWSIL™ OS-30 is utilized in a variety of high-precision environments due to its compatibility
with a wide range of materials and its gentle cleaning action.[5]

Primary applications include:

¢ Precision Cleaning: Used for cleaning sensitive components such as aerospace guidance
systems, industrial optics, and electronic parts.[2][3][4]

¢ Rinsing Agent: Employed to rinse away more aggressive cleaning solvents, leaving a
residue-free surface.[1][3][4]
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» Carrier Fluid: Acts as a temporary carrier for other materials, such as lubricants, which are
deposited on a surface as the OS-30 evaporates.

e Solvent for Silicone-Based Materials: It is an excellent solvent for non-volatile silicone oils
and greases.[1]

Experimental Protocol: Precision Cleaning Workflow

The following is a generalized methodology for the use of DOWSIL™ OS-30 in a precision
cleaning application. The specific parameters may be adjusted based on the nature of the
contaminant and the substrate being cleaned.

Objective: To remove soluble contaminants from a sensitive substrate without causing damage
or leaving a residue.

Materials:

DOWSIL™ OS-30 Fluid

o Contaminated substrate

o Beakers or immersion tanks

 Ultrasonic bath (optional)

e Lint-free wipes

o Forced-air dryer or nitrogen gun (optional)

o Appropriate personal protective equipment (gloves, eye protection)
Procedure:

« Initial Assessment: Evaluate the compatibility of the substrate with DOWSIL™ OS-30. It is
compatible with most plastics and surface coatings.[5]

e Pre-cleaning (if necessary): For heavy contamination, a more aggressive solvent may be
used for initial cleaning.
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Immersion Cleaning:
o Submerge the substrate in a bath of DOWSIL™ OS-30.

o For enhanced cleaning, the bath may be agitated or placed in an ultrasonic cleaner. This
will speed up the dissolution of contaminants.

Wiping: For localized cleaning, a lint-free wipe impregnated with DOWSIL™ OS-30 can be
used to gently clean the surface.

Final Rinse:

o Rinse the substrate with fresh, clean DOWSIL™ OS-30 to remove any remaining
contaminants and cleaning fluid.

o The low surface tension of the fluid allows it to drain quickly from the part.

Drying:

o Allow the substrate to air dry at room temperature. DOWSIL™ OS-30 will evaporate
completely, leaving no residue.[1][2]

o Drying can be accelerated with the use of a forced-air dryer or a nitrogen gun.

Visualizing the Precision Cleaning Workflow

The following diagram illustrates the logical flow of a typical precision cleaning process utilizing
DOWSIL™ OS-30.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.ulbrich.at/chemical-technical-products/TDS_DOWSIL_OS_20.pdf
https://p2infohouse.org/ref/30/29029.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Contaminated Substrate

;

Substrate Compatibility Check

/ Preparatik
ﬁlmmersion IS Suitable\{o‘r Localized Cleaning

Immersion in OS-30
(Optional Ultrasonication)

Wiping with OS-30 Impregnated Wipe

Cleaning Process /
s

Final Rinse with Fresh OS-30

i

Evaporative Drying
(Air or Forced Air)

Rinsing and Drying

End: Clean, Residue-Free Substrate

Figure 1: DOWSIL™ OS-30 Precision Cleaning Workflow

Click to download full resolution via product page

Caption: Figure 1: DOWSIL™ OS-30 Precision Cleaning Workflow

Safety and Handling

DOWSIL™ OS-30 is a flammable liquid and should be handled with appropriate precautions.[6]
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Keep away from heat, sparks, open flames, and hot surfaces.[6]

Use in a well-ventilated area, preferably with explosion-proof exhaust ventilation.

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Wear protective gloves, eye protection, and face protection during handling.[6]

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[6]

Environmental Fate

DOWSIL™ OS-30 fluids are low in toxicity and do not deplete the ozone layer.[1] They have an
atmospheric lifetime of 10 to 30 days, and their ultimate degradation products are carbon
dioxide, silicic acid, and water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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